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Introduction
JP-153 is a novel small molecule inhibitor that has demonstrated significant potential in the

context of neovascular eye diseases.[1][2] Its mechanism of action is centered on the

disruption of a key signaling nexus involved in angiogenesis, the Src-FAK-Paxillin complex.

This technical guide provides an in-depth overview of the known downstream targets of JP-
153, supported by quantitative data and detailed experimental protocols derived from the

primary literature. The information presented herein is intended to equip researchers with the

necessary knowledge to understand and potentially expand upon the current understanding of

JP-153's biological activity.

Core Mechanism of Action: Inhibition of the Src-
FAK-Paxillin Signaling Complex
JP-153 functions as a selective inhibitor of the Src-Focal Adhesion Kinase (FAK)-Paxillin

signaling pathway.[1][2] It specifically disrupts the interaction between FAK and paxillin. This

interruption prevents the Src-dependent phosphorylation of paxillin at the tyrosine 118 (Y118)

residue, a critical event in the propagation of downstream signaling.[1][2] Consequently, the

activation of the serine/threonine kinase Akt (also known as Protein Kinase B) at serine 473

(S473) is inhibited.[1][2] This cascade of events ultimately leads to a reduction in vascular
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endothelial growth factor (VEGF)-induced migration and proliferation of retinal endothelial cells.

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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